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Compound of Interest

Compound Name: NSC 404988

Cat. No.: B1362602 Get Quote

IMMEDIATE SAFETY NOTICE: As of December 2025, a specific Safety Data Sheet (SDS) with

detailed disposal instructions for NSC 404988 is not publicly available. Therefore, this

compound must be handled as a hazardous chemical of unknown toxicity. The following

procedures are based on established best practices for the management of halogenated

organic compounds in a research environment. Consultation with your institution's

Environmental Health and Safety (EHS) office is mandatory before proceeding with disposal.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of NSC 404988, a benzamide-based, chlorinated

bioactive compound. Adherence to these guidelines is critical for personnel safety and

environmental protection.

Chemical and Hazard Identification
A foundational understanding of the compound's properties is the first step toward safe

handling and disposal.
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Property Value

Chemical Name NSC 404988

Molecular Formula C₁₁H₁₄ClNO

Classification Chlorinated Organic Compound

Description
Benzamide-based bioactive compound for

research use only.[1][2]

Assumed Hazards
Hazardous waste of unknown toxicity. Handle

with caution.

Personal Protective Equipment (PPE)
Due to the unknown specific hazards of NSC 404988, stringent adherence to PPE protocols is

required at all times during handling and disposal.

Equipment Specification

Gloves Chemical-resistant gloves (e.g., nitrile).

Eye Protection Safety goggles or glasses with side shields.

Body Covering Laboratory coat.

Respiratory
All handling of the compound should occur

within a certified chemical fume hood.

Step-by-Step Disposal Protocol
The following protocol outlines the mandatory procedure for the disposal of NSC 404988. This

process is designed to minimize risk to personnel and the environment.

Experimental Protocol: Disposal of NSC 404988 Waste

Segregation and Collection:
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Halogenated Organic Waste: Due to the presence of chlorine, all waste containing NSC
404988 (both liquid and solid) must be segregated into a designated and clearly labeled

"Halogenated Organic Waste" container.[3] Do not mix with non-halogenated waste.[3][4]

Liquid Waste: Collect all solutions containing NSC 404988 in a sealable, chemical-

resistant container.

Solid Waste: Dispose of contaminated consumables such as gloves, pipette tips, and

empty vials in a designated solid hazardous waste container.

Sharps: Any needles or other sharps used in handling the compound must be disposed of

in a designated sharps container.

Containerization and Labeling:

Use only appropriate, leak-proof, and chemically compatible containers for waste storage.

Keep containers securely closed except when adding waste.

Affix a "Hazardous Waste" label to the container immediately upon starting waste

collection.

The label must include the full chemical name "NSC 404988" and any known hazard

information. Do not use abbreviations or chemical formulas.[5][6][7]

Decontamination of Labware:

Reusable glassware and equipment that have come into contact with NSC 404988 should

be decontaminated using a triple-rinse method with a suitable solvent (e.g., ethanol or

acetone).

The first two rinsates must be collected and disposed of as halogenated organic liquid

waste.

Storage:

Store the sealed and labeled hazardous waste container in a designated and secure

Satellite Accumulation Area within the laboratory.[1]
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This area should be away from heat and ignition sources and should not obstruct any exit

paths.

Final Disposal:

Contact EHS: The primary and most critical step for final disposal is to contact your

institution's Environmental Health and Safety (EHS) office.[3]

Provide the EHS office with all available information on NSC 404988. They will provide

specific guidance and arrange for the pickup and disposal by a licensed hazardous waste

contractor.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the logical workflow for the safe handling and disposal of NSC
404988.
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Start: Need to dispose of NSC 404988 waste

Is a specific Safety Data Sheet (SDS) with disposal instructions available?

Follow specific SDS disposal protocol and institutional procedures.

Yes

Treat as hazardous waste of unknown toxicity.

No

End of Process

Wear appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Segregate waste into a 'Halogenated Organic Waste' container.

Label container with 'Hazardous Waste' and 'NSC 404988'.

Store in a designated Satellite Accumulation Area.

Contact institution's Environmental Health & Safety (EHS) office for pickup and final disposal instructions.

Click to download full resolution via product page

Caption: Disposal workflow for NSC 404988.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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